3-p-t-Butyl-phenoxypropanol

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 3-(4-tert-butylphenoxy)propan-1-ol
• InChI: InChI=1S/C13H20O2/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8,14H,4,9-10H2,1-3H3
• InChI Key: LUFSOCXSMYBNEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCCO

Description

3-p-t-Butyl-phenoxypropanol is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This ester 21.0 g was dissolved in 500 ml dry ether and cooled to -5° C. in an ice/acetone bath. To the cold solution was added, cautiously, a slurry of 3.5 g lithium aluminum hydride in 100 ml dry ether. After one hour the excess lithium aluminum hydride was destroyed by the cautious addition of 200 ml ethyl acetate, then 50 ml water. The solution was filtered and the filtrated partitioned between 200 ml ether-200 ml water. The organic layer was removed, dried, and evaporated to a yellow oil which was vacuum distilled (116° C./0.35 mm) over potassium carbonate to a clear colorless oil, 3-p-t-butylphenoxypropanol, 10.1 g (64%).